Cas no 185338-32-3 (3-[3,5-Bis(trifluoromethyl)phenyl]-1,1,1-trifluoropropan-2-one)
185338-32-3 structure
Product Name:3-[3,5-Bis(trifluoromethyl)phenyl]-1,1,1-trifluoropropan-2-one
CAS No:185338-32-3
MF:C11H5F9O
MW:324.142434835434
CID:2784962
PubChem ID:71348893
Update Time:2025-04-21
3-[3,5-Bis(trifluoromethyl)phenyl]-1,1,1-trifluoropropan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 3-[3,5-Bis(trifluoromethyl)phenyl]-1,1,1-trifluoropropan-2-one
- 185338-32-3
- DTXSID20774771
-
- Inchi: 1S/C11H5F9O/c12-9(13,14)6-1-5(3-8(21)11(18,19)20)2-7(4-6)10(15,16)17/h1-2,4H,3H2
- InChI Key: GVIIYGVJJFAQHD-UHFFFAOYSA-N
- SMILES: FC(C1C=C(C(F)(F)F)C=C(C=1)CC(C(F)(F)F)=O)(F)F
Computed Properties
- Exact Mass: 324.01966824Da
- Monoisotopic Mass: 324.01966824Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 357
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 17.1Ų
3-[3,5-Bis(trifluoromethyl)phenyl]-1,1,1-trifluoropropan-2-one Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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